Cas no 159088-44-5 (1H-Imidazole-1-acetonitrile,4,5-dichloro-)

• Product Name: 1H-Imidazole-1-acetonitrile,4,5-dichloro-
• CAS No: 159088-44-5
• MF: C₅H₃Cl₂N₃
• MW: 176.003418207169
• CID: 134181
• PubChem ID: 2778474
• Update Time: 2025-06-14

1H-Imidazole-1-acetonitrile,4,5-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-acetonitrile,4,5-dichloro-
• (4,5-DICHLORO-1H-IMIDAZOL-1-YL)ACETONITRILE
• 2-(4,5-dichloroimidazol-1-yl)acetonitrile
• 2-(4,5-dichloro-1H-imidazol-1-yl)acetonitrile
• (4,5-DICHLOROIMIDAZOL-1-YL)ACETONITRILE
• 1-(Cyanomethyl)-4,5-dichloro-1H-imidazole
• 1H-Imidazole-1-acetonitrile, 4,5-dichloro-
• DTXSID10380961
• MFCD00052517
• 159088-44-5
• SCHEMBL7333393
• FT-0608571
• AKOS015908888

• Inchi： 1S/C5H3Cl2N3/c6-4-5(7)10(2-1-8)3-9-4/h3H,2H2
• InChI Key： FZUIQPFFPQTJHU-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CN1CC#N)Cl

Computed Properties

• Exact Mass: 174.97000
• Monoisotopic Mass: 174.9704025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.52
• Melting Point: 95 °C
• Boiling Point: 392.6°Cat760mmHg
• Flash Point: 191.2°C
• Refractive Index: 1.632
• PSA: 41.61000
• LogP: 1.71348

Additional information on 1H-Imidazole-1-acetonitrile,4,5-dichloro-

Comprehensive Overview of 1H-Imidazole-1-acetonitrile,4,5-dichloro- (CAS No. 159088-44-5)

1H-Imidazole-1-acetonitrile,4,5-dichloro- (CAS No. 159088-44-5) is a specialized organic compound belonging to the imidazole family, widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. The compound features a dichlorinated imidazole core linked to an acetonitrile group, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing novel bioactive molecules and functional materials.

One of the most searched questions about 1H-Imidazole-1-acetonitrile,4,5-dichloro- revolves around its synthesis and purification methods. The compound is typically synthesized through nucleophilic substitution reactions involving 4,5-dichloroimidazole and chloroacetonitrile, followed by rigorous purification to achieve high purity. Advanced techniques like column chromatography and recrystallization are often employed to isolate the product, ensuring its suitability for sensitive applications.

In the context of current trends, the demand for imidazole derivatives like 1H-Imidazole-1-acetonitrile,4,5-dichloro- has surged due to their role in drug discovery. For instance, imidazole-based compounds are pivotal in designing kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. This compound’s unique structure allows for further functionalization, enabling researchers to explore its efficacy in targeted therapies.

Another hot topic is the compound’s application in agrochemicals. Farmers and agronomists frequently search for eco-friendly pesticides, and 4,5-dichloroimidazole derivatives have shown promise in this domain. The acetonitrile moiety enhances the compound’s reactivity, facilitating the development of next-generation crop protection agents with reduced environmental impact.

From a material science perspective, 1H-Imidazole-1-acetonitrile,4,5-dichloro- is gaining attention for its potential in coordination chemistry and catalysis. Its ability to act as a ligand for transition metals opens doors to innovative catalytic systems, which are critical for sustainable industrial processes. This aligns with the growing interest in green chemistry and circular economy principles.

Safety and handling of 1H-Imidazole-1-acetonitrile,4,5-dichloro- are also frequently discussed. While the compound is not classified as hazardous under standard regulations, proper storage in a cool, dry environment and the use of personal protective equipment (PPE) are recommended to ensure safe handling. This aligns with the broader industry focus on workplace safety and regulatory compliance.

In summary, 1H-Imidazole-1-acetonitrile,4,5-dichloro- (CAS No. 159088-44-5) is a multifaceted compound with significant relevance in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, making it a subject of ongoing research and commercial interest. By addressing common queries and aligning with current trends, this overview aims to provide a comprehensive yet accessible resource for professionals and enthusiasts alike.